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Abstract

(R)-C3-TunePhos is a C2-symmetric atropisomeric diphosphine ligand renowned for its unique
structural properties, particularly its tunable dihedral angle, which allows for the fine-tuning of
catalyst performance.[1] This attribute has established its metal complexes, especially with
ruthenium, rhodium, and iridium, as highly effective catalysts in asymmetric synthesis.[2] These
catalysts demonstrate exceptional enantioselectivity and activity in various transformations,
most notably in the asymmetric hydrogenation of ketones and olefins.[3][4][5] This document
provides a comprehensive guide for researchers, detailing the synthesis of the (R)-C3-
TunePhos ligand and its subsequent complexation with transition metals. It includes step-by-
step protocols, explanations for key experimental choices, characterization guidelines, and a
summary of catalytic applications, grounded in authoritative literature.

Introduction: The Architectural Advantage of C3-
TunePhos
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In the field of asymmetric catalysis, the design of chiral ligands is paramount to achieving high
levels of enantioselectivity.[6] (R)-C3-TunePhos, or R-(-)-1,13-Bis(diphenylphosphino)-7,8-
dihydro-6H-dibenzolf,h][6][7]dioxonin, belongs to a privileged class of biaryl diphosphine
ligands.[1][7] Its defining feature is a flexible seven-membered central ring, which allows the
dihedral angle of the biaryl backbone to be "tuned."” This structural flexibility enables the
optimization of the chiral pocket around the metal center, which is critical for differentiating
between the prochiral faces of a substrate, leading to superior enantiomeric excess (ee) in the
final product.[1] Ruthenium complexes of (R)-C3-TunePhos, for instance, have shown
comparable or even superior performance to benchmark ligands like BINAP in the asymmetric
hydrogenation of [3-keto esters and other challenging substrates.[3]

This guide is structured to provide both the foundational knowledge and the practical steps
necessary for a researcher to successfully synthesize and utilize these powerful catalytic tools.

Multi-step
e —

Biaryl Precursors Synthesis (R)-C3-TunePhos Ligand

Part I: Ligand Synthesis

Coordination
Reaction

(R)-C3-TunePhos-
Metal Complex

Asymmetric Catalysis
(e.g., Hydrogenation)

Metal Precursor
(e.g., [RuCl2(p-cymene)]2)
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Figure 1: Overall Synthesis Workflow
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Caption: Figure 1: Overall Synthesis Workflow from precursors to catalytic application.

Part I: Protocol for the Synthesis of (R)-C3-
TunePhos Ligand
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The synthesis of biaryl phosphine ligands like C3-TunePhos is a multi-step process that

requires careful execution, particularly concerning the formation of the atropisomeric biaryl

backbone and the introduction of the phosphine groups. The following protocol is a

representative procedure based on established methodologies for synthesizing analogous

chiral ligands.

Materials and Reagents

Reagent/Material Grade Supplier Notes
(R)-3,3"-
Bis(triphenylsilyl)-2,2'- Precursor, requires
) (triphenylsily) Synthesis Grade N/A a )
dimethoxy-1,1'- separate synthesis
binaphthyl
o ) ) ) ) Highly pyrophoric,
n-Butyllithium (n-BuLi) 2.5 M in hexanes Sigma-Aldrich ]
handle with care
Chlorodiphenylphosph ) ] Corrosive and
) 98% Sigma-Aldrich ] N
ine (Ph2PCI) moisture-sensitive
) o Required for moisture-
Toluene, Anhydrous DriSolv® EMD Millipore -
sensitive steps
Diethyl Ether, ) . Required for moisture-
DriSolv® EMD Millipore -
Anhydrous sensitive steps
Tetrahydrofuran ) . Required for moisture-
DriSolv® EMD Millipore .
(THF), Anhydrous sensitive steps
] ) ) ) For maintaining an
Argon or Nitrogen Gas  High Purity (99.998%)  Airgas

inert atmosphere

Step-by-Step Protocol

« Lithiation of the Biaryl Backbone (Formation of Dianion):

o To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a

thermometer, and a nitrogen/argon inlet, add the (R)-binaphthyl precursor (1.0 eq).
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[e]

Dissolve the precursor in anhydrous THF under a positive pressure of inert gas.

o

Cool the solution to -78 °C using a dry ice/acetone bath.

[¢]

Slowly add n-Butyllithium (2.2 eq) dropwise via syringe, ensuring the internal temperature
does not rise above -70 °C.

[¢]

Stir the resulting deep-red solution at -78 °C for 2 hours.

Scientist's Note: This step involves a lithium-halogen exchange or deprotonation to generate
a nucleophilic species at the desired positions for phosphination. The low temperature is

critical to prevent side reactions and decomposition of the organolithium intermediate.

e Phosphination Reaction:

o While maintaining the temperature at -78 °C, slowly add chlorodiphenylphosphine (2.5 eq)
to the dianion solution.

o After the addition is complete, allow the reaction mixture to slowly warm to room
temperature and stir overnight (approx. 12-16 hours).

o The reaction progress can be monitored by thin-layer chromatography (TLC) or 3P NMR
spectroscopy of an aliquoted and quenched sample.
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Scientist's Note: Ph2PCl is a common electrophilic phosphorus source.[9] An excess is used
to ensure complete reaction with the dianion. The reaction forms a C-P bond, which is a

fundamental method for preparing tertiary phosphines.[9]

e Work-up and Purification:

o Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride
(NHaCI).

o Transfer the mixture to a separatory funnel and extract with ethyl acetate or
dichloromethane.

o Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate
(NazS0a).

o Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

o Purify the crude solid by column chromatography on silica gel (a typical eluent system
would be a gradient of ethyl acetate in hexanes).

Scientist's Note: Phosphines and their precursors can be sensitive to air, readily oxidizing to
phosphine oxides.[9] While deliberate oxidation is sometimes used to aid purification, it
necessitates a subsequent reduction step. Therefore, it is advisable to perform the work-up

and chromatography relatively quickly, and if possible, using deoxygenated solvents.
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 Final Product Handling:
o The purified (R)-C3-TunePhos is typically a white, air-sensitive powder.[1]

o Store the final product under an inert atmosphere (argon or nitrogen) in a sealed vial,
preferably in a freezer or desiccator to prevent degradation.

Part II: Protocol for the Synthesis of (R)-C3-
TunePhos-Metal Complexes

The synthesis of the metal complex involves the reaction of the chiral ligand with a suitable
metal precursor. The choice of precursor, solvent, and reaction conditions is critical for
obtaining the desired complex in high yield and purity. Below are general protocols for
preparing Ruthenium, Rhodium, and Iridium complexes.

M = Metal (Ru, Rh, Ir)

P = Phosphorus atom
L = Co-ligand (e.g., Cl, diene)

Figure 2: General Coordination Mode

Click to download full resolution via product page

Caption: Figure 2: General Coordination Mode of C3-TunePhos to a metal center.
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A. Synthesis of a Ruthenium Complex: [RuCI((R)-C3-
TunePhos)(p-cymene)]CI

This complex is a well-characterized and highly effective catalyst precursor for asymmetric

hydrogenation.[8][10]
Protocol:
» Reaction Setup:

o In a Schlenk flask under an argon atmosphere, add [RuClz(p-cymene)]z (1.0 eq) and (R)-
C3-TunePhos (2.1 eq).

o Add anhydrous dichloromethane (DCM) and anhydrous methanol (MeOH) in a 1:1 ratio to

dissolve the reagents.

Scientist's Note: The dimeric ruthenium precursor is cleaved by the coordinating phosphine
ligand. Using a slight excess of the expensive chiral ligand ensures complete conversion of
the metal precursor. The DCM/MeOH solvent system is effective for dissolving both the

organometallic precursor and the phosphine ligand.

o Complex Formation:
o Stir the resulting orange to brown solution at room temperature for 2-4 hours.

o Monitor the reaction by 3P NMR until the signal for the free ligand has disappeared and a

new characteristic signal for the complex has appeared.
e [solation:

o Remove the solvent under reduced pressure.
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o Wash the resulting solid with anhydrous diethyl ether or pentane to remove any unreacted
starting materials.

o Dry the orange-brown powder under high vacuum. The product, [RuCI((R)-C3-TunePhos)
(p-cymene)]Cl, can often be used without further purification.[11]

B. Synthesis of a Rhodium Complex: [Rh((R)-C3-
TunePhos)(COD)]BFa4

Rhodium complexes are widely used in the asymmetric hydrogenation of olefins and
hydroformylation reactions.[12]

Protocol:
» Reaction Setup:

o To a Schlenk flask under argon, add bis(1,5-cyclooctadiene)rhodium(l) tetrafluoroborate,
[Rh(COD)2]BF4, (1.0 eq).

o Add anhydrous and deoxygenated DCM.
o In a separate flask, dissolve (R)-C3-TunePhos (1.05 eq) in anhydrous DCM.
o Complex Formation:

o Slowly add the ligand solution to the stirring solution of the rhodium precursor at room
temperature. A color change is typically observed.

o Stir the reaction mixture for 1 hour at room temperature.
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Scientist's Note: The C3-TunePhos ligand displaces one of the cyclooctadiene (COD) ligands
from the rhodium center. This is a common and efficient method for preparing

[Rh(diphosphine)(diene)] * type complexes.[12]

e [solation:
o Reduce the volume of the solvent in vacuo.

o Precipitate the product by adding a non-coordinating solvent like anhydrous pentane or
diethyl ether.

o Collect the resulting solid (typically orange or red) by filtration under inert conditions, wash

with pentane, and dry under vacuum.

C. Synthesis of an Iridium Complex: [Ir((R)-C3-
TunePhos)(COD)]PFs

Iridium catalysts are particularly effective for the hydrogenation of challenging substrates like
unfunctionalized olefins and imines.[13][14]

Protocol:
¢ Reaction Setup:

o In a Schlenk flask under argon, combine chloro(1,5-cyclooctadiene)iridium(l) dimer,
[Ir(COD)CI]z2, (1.0 eq) and (R)-C3-TunePhos (2.1 eq).

o Add anhydrous and deoxygenated DCM or THF.

o Stir the mixture at room temperature for 1-2 hours. This forms the neutral intermediate
[IrCI(COD)(C3-TunePhos)].
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e Anion Exchange:

o To the solution, add ammonium hexafluorophosphate (NH4PFs) or sodium
hexafluorophosphate (NaPFs) (2.2 eq).

o Stir the mixture for an additional 1 hour. A precipitate will form.

Scientist's Note: The initial reaction forms a neutral chloride complex. The subsequent
addition of a hexafluorophosphate salt results in halide abstraction and anion exchange to
yield the more stable cationic [Ir(L)(COD)] *PFes~ complex, which often has better crystallinity
and stability.[15]

e Isolation:
o Collect the solid precipitate by filtration.

o Wash the solid with water (to remove excess NH4PFs), followed by methanol, and finally
diethyl ether.

o Dry the final product, a typically yellow or orange solid, under high vacuum.

Part lll: Characterization of Complexes
Proper characterization is essential to confirm the identity, purity, and structure of the
synthesized complexes.

* NMR Spectroscopy: This is the most powerful tool for routine characterization.

o 3P NMR: The free (R)-C3-TunePhos ligand will show a single sharp peak. Upon
coordination to a metal, this peak will shift significantly (typically downfield) and may show
coupling to the metal nucleus (e.g., *J(Rh-P) or 2J(P-P) if inequivalent). For instance, Rh(l)
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complexes often exhibit a doublet in the 3:P{*H} NMR spectrum due to coupling with the
103Rh nucleus (1=1/2).[12][16]

o 1H and 8C NMR: These spectra confirm the presence of both the C3-TunePhos ligand and
any co-ligands (like p-cymene or COD). The coordination to the metal induces shifts in the
proton and carbon signals compared to the free ligands.

e Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS), particularly with
electrospray ionization (ESI), is used to confirm the molecular weight and isotopic pattern of
the complex, verifying its elemental composition.

o X-ray Crystallography: Single-crystal X-ray diffraction provides unambiguous proof of the
molecular structure, including bond lengths, bond angles, and the coordination geometry
around the metal center.[17] This is the gold standard for structural elucidation.

Table of Typical Spectroscopic Data

Compound Technique Key Observation Reference
(R)-C3-TunePhos 31p NMR (CDCls) Sharp singlet [1]
[Rh(C3-TunePhos) Doublet, J(Rh-P) =

31p{iH} NMR [12]
(NBD)]* 150-160 Hz
[RuUCI(C3-TunePhos) Signals for both ligand

1H NMR [10]
(p-cymene)]CI and p-cymene

Part IV: Applications in Asymmetric Catalysis

(R)-C3-TunePhos-metal complexes are primarily used in asymmetric hydrogenation. Their
tunable nature allows for high enantioselectivities across a broad range of substrates.

Table of Representative Catalytic Applications
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Substrate Catalyst Conditions Yield (%) ee (%) Reference
Methyl Ru-C3- Hz (10 atm),
>99 98.5 [8]
acetoacetate TunePhos MeOH, 80 °C
o-Phthalimide  Ru-C3- Hz (50 atm),
>99 >99 [8]
Ketone TunePhos MeOH, 30 °C
Cyclic B- )
) Ru-C3- H2 (100 psi),
(acylamino)a 100 >99 [8]
TunePhos DCM, RT
crylate
Dimethyl Rh-C3- Hz (1 atm),
100 98 [18]
Itaconate TunePhos MeOH, RT
Conclusion

The (R)-C3-TunePhos ligand and its corresponding metal complexes represent a powerful and
versatile system for asymmetric catalysis. The protocols outlined in this guide provide a robust
framework for their synthesis and characterization, enabling researchers to leverage their
unique catalytic properties. The key to success lies in the careful execution of air-sensitive
techniques and rigorous purification and characterization of the final products. By
understanding the causality behind each experimental step, scientists can effectively
troubleshoot and adapt these methods for the development of novel, highly efficient
enantioselective transformations.

References
e Feng, Q., Ma, X., Bao, W., & Song, Q. (2021). Catalytic Atroposelective Catellani Reaction

Enables to Construct Axially Chiral Biaryl Monophosphine Oxides.

e Imamoto, T. (2021). Synthesis and applications of high-performance P-chiral phosphine
ligands. Proceedings of the Japan Academy, Series B, 97(9), 520-542. ([Link])

e Imamoto, T. (2021). Synthesis and applications of high-performance P-chiral phosphine
ligands. Proceedings of the Japan Academy, Series B, 97(9), 520-542. ([Link])

e Butters, M., et al. (2002). Asymmetric Synthesis of Monodentate Phosphine Ligands Based
on Chiral n6-Cr[arene] Templates. Organic Letters, 4(12), 2125-2128*. ([Link])

© 2026 BenchChem. All rights reserved. 12 /16 Tech Support


https://www.sigmaaldrich.com/CA/en/product/aldrich/659711
https://www.sigmaaldrich.com/CA/en/product/aldrich/659711
https://www.sigmaaldrich.com/CA/en/product/aldrich/659711
https://www.researchgate.net/publication/299375532_Electronically_Deficient_RaxSS-F12-C3-TunePhos_and_Its_Applications_in_Asymmetric_14-Addition_Reactions
https://www.benchchem.com/product/b3068422/docs?utm_src=pdf-body#application-note-protocol-synthesis-and-application-of-r-c3-tunephos-metal-complexes
https://pubmed.ncbi.nlm.nih.gov/34764128/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8617757/
https://pubs.acs.org/doi/10.1021/ol026079q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Chemsky. (n.d.). Chiral Phosphines Synthesis. Chemsky.com. ([Link])

ResearchGate. (2025). Electronically Deficient (Rax,S,S)-F12-C3-TunePhos and Its
Applications in Asymmetric 1,4-Addition Reactions. ResearchGate Publication. ([Link])

Cross, M. J., et al. (2018). Iridium(iii) bis(thiophosphinite) pincer complexes: synthesis, ligand
activation and applications in catalysis. Dalton Transactions, 47(1), 276-286. ([Link])

Smith, D. M., et al. (2018). Synthesis and reactivity of iridium complexes of a macrocyclic
PNP pincer ligand. Dalton Transactions, 47(33), 11379-11383. ([Link])

Anker, M. D., et al. (2020). Synthesis, characterization and reactivity of a series of alkaline
earth and rare earth iminophosphoranomethanide complexes. Nature Communications,
11(1), 4200. ([Link])

Kumar, A., & Kumar, A. (2022). Synthesis of ruthenium complexes and their catalytic
applications: A review. Journal of the Indian Chemical Society, 99(11), 100749. ([Link])

Scott, D. J., et al. (2019). Synthesis and Coordination Chemistry in Rhodium and Gold
Complexes, and Comparison with DPEphos. Chemistry-A European Journal, 25(48), 11339-
11351. ([Link])

McKay, A. 1., et al. (2019). Synthesis of Highly Fluorinated Arene Complexes of
[Rh(Chelating Phosphine)]+ Cations, and their use in Synthesis and Catalysis. Angewandte
Chemie International Edition, 58(38), 13429-13433. ([Link])

Nief, F. (2013). Synthesis, structure and reactivity of rare-earth metal complexes containing
anionic phosphorus ligands. Chemical Society Reviews, 42(12), 5217-5234. ([Link])

Wang, D., & Zhou, Y. G. (2018). Asymmetric hydrogenation of O-/N-functional group
substituted arenes. Chemical Society Reviews, 47(12), 4436-4453. ([Link])

Beletskaya, I. P., & Demidov, O. P. (2014). Preparation of phosphines through C—P bond
formation. Beilstein Journal of Organic Chemistry, 10, 2680-2727. ([Link])

Pike, S. D., et al. (2014). C—C o complexes of rhodium. Proceedings of the National
Academy of Sciences, 111(49), 17429-17434. ([Link])

© 2026 BenchChem. All rights reserved. 13/16 Tech Support


https://www.chemsky.com/archives/1135
https://www.researchgate.net/publication/284164175_Electronically_Deficient_R_axSS-F_12-C_3-TunePhos_and_Its_Applications_in_Asymmetric_14-Addition_Reactions
https://pubs.rsc.org/en/content/articlelanding/2018/dt/c7dt03531a
https://pubs.rsc.org/en/content/articlelanding/2018/dt/c8dt02693b
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7442871/
https://www.sciencedirect.com/science/article/pii/S001945222200388X
https://chemistry-europe.onlinelibrary.wiley.com/doi/full/10.1002/chem.201902269
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6852219/
https://pubs.rsc.org/en/content/articlelanding/2013/cs/c3cs60031g
https://pubs.rsc.org/en/content/articlelanding/2018/cs/c8cs00115h
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4242968/
https://www.pnas.org/doi/10.1073/pnas.1414438111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e Ali, M., et al. (2022). Recent Advancement in the Synthesis of Ir-Based Complexes.
Molecules, 27(19), 6296. ([Link])

e ResearchGate. (2025). 31P and 13C NMR studies on metal complexes of phosphorus-
donors: Recognizing surprises. ResearchGate Publication. ([Link])

e Ragaini, F., et al. (2022). Efficient, Facile, and Green Synthesis of Ruthenium Carboxylate
Complexes by Manual Grinding. Molecules, 27(19), 6296. ([Link])

e Al-Afyouni, M. H., et al. (2016). Tuning the Emission of Cationic Iridium (lll) Complexes
Towards the Red Through Methoxy Substitution of the Cyclometalating Ligand. Inorganic
chemistry, 55(9), 4287-4301. ([Link])

e Lodyga-Chruscinska, E., et al. (2022). Coordination Chemistry of Phosphate Groups in
Systems Including Copper(ll) lons, Phosphoethanolamine and Pyrimidine Nucleotides.
International Journal of Molecular Sciences, 23(22), 13834. ([Link])

o Edwards, P. G., et al. (1995). Synthesis and coordination chemistry of a 14-membered
macrocyclic ligand containing one phosphorus, two sulfur and one ambidentate sulfoxide
donor sets. Journal of the Chemical Society, Dalton Transactions, (21), 3451-3458. ([Link])

e Scott, D. J., et al. (2019). Ortho-aryl substituted DPEphos ligands: rhodium complexes
featuring C—H anagostic interactions and B—H agostic bonds. Dalton Transactions, 48(20),
6932-6943. ([Link])

e Schreiner Research Group. (n.d.). X-ray Structures. Randolph-Macon College. ([Link])

e Emerson-King, J., et al. (2023). Synthesis of a rhodium(iii) dinitrogen complex using a
calix[19]arene-based diphosphine ligand. Chemical Communications. ([Link])

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

© 2026 BenchChem. All rights reserved. 14 /16 Tech Support


https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9573617/
https://www.researchgate.net/publication/284164175_31P_and_13C_NMR_studies_on_metal_complexes_of_phosphorus-donors_Recognizing_surprises
https://www.mdpi.com/1420-3049/27/19/6296
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4862899/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9690623/
https://pubs.rsc.org/en/content/articlelanding/1995/dt/dt9950003451
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6538059/
https://www.schreinergroup.com/x-ray-structures
https://pubs.acs.org/doi/10.1021/ol990929s
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10025424/
https://www.benchchem.com/product/b3068422?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

1. technote.strem.com [technote.strem.com]
2. Buy (R)-C3-TunePhos | 486429-99-6 [smolecule.com]

3. Synthesis and applications of high-performance P-chiral phosphine ligands - PubMed
[pubmed.ncbi.nim.nih.gov]

4. Synthesis and applications of high-performance P-chiral phosphine ligands - PMC
[pmc.ncbi.nlm.nih.gov]

5. ethz.ch [ethz.ch]

6. esports.bluefield.edu - Chiral Phosphines Synthesis [esports.bluefield.edul]

7. researchgate.net [researchgate.net]

8. (R)-C3-TunePhos-ruthenium complex 905709-79-7 [sigmaaldrich.com]

9. Preparation of phosphines through C—P bond formation - PMC [pmc.ncbi.nim.nih.gov]
10. (R)-C3-TunePhos-ruthenium complex 905709-79-7 [sigmaaldrich.com]

11. (R)-C3-TUNEPHOS-RUTHENIUM COMPLEX, CasN0.905709-79-7 STREM United
States [strem.lookchem.com]

12. Synthesis of Highly Fluorinated Arene Complexes of [Rh(Chelating Phosphine)]+
Cations, and their use in Synthesis and Catalysis - PMC [pmc.ncbi.nim.nih.gov]

13. (S)-C3-TunePhos 486429-99-6 [sigmaaldrich.com]

14. Recent Advancement in the Synthesis of Ir-Based Complexes - PMC
[pmc.ncbi.nlm.nih.gov]

15. Tuning the Emission of Cationic Iridium (llI) Complexes Towards the Red Through
Methoxy Substitution of the Cyclometalating Ligand - PMC [pmc.ncbi.nim.nih.gov]

16. researchgate.net [researchgate.net]

17. schreinerlabrmc.org [schreinerlabrmc.org]
18. researchgate.net [researchgate.net]

19. pubs.acs.org [pubs.acs.org]

To cite this document: BenchChem. [Application Note & Protocol: Synthesis and Application
of (R)-C3-TunePhos-Metal Complexes]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3068422/docs#application-note-protocol-synthesis-
and-application-of-r-c3-tunephos-metal-complexes]

Disclaimer & Data Validity:

© 2026 BenchChem. All rights reserved. 15/16 Tech Support


https://technote.strem.com/96-5900tech.pdf
https://www.smolecule.com/products/s3356763
https://pubmed.ncbi.nlm.nih.gov/34759073/
https://pubmed.ncbi.nlm.nih.gov/34759073/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8610783/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8610783/
https://ethz.ch/content/dam/ethz/special-interest/chab/organic-chemistry/bode-group-dam/documents/open-source-lecture-notes/asymmetric-hydrogenation-2015.pdf
https://esports.bluefield.edu/textbooks-037/chiral-phosphines-synthesis.pdf
https://www.researchgate.net/publication/287039835_Synthesis_of_Chiral_Phosphine_Ligands_and_Their_Applications_in_Asymmetric_Catalysis
https://www.sigmaaldrich.com/CA/en/product/aldrich/659711
https://pmc.ncbi.nlm.nih.gov/articles/PMC4077473/
https://www.sigmaaldrich.com/JP/ja/product/aldrich/659711
https://strem.lookchem.com/products/CasNo-905709-79-7--R--C3-TUNEPHOS-RUTHENIUM-COMPLEX-25498359.html
https://strem.lookchem.com/products/CasNo-905709-79-7--R--C3-TUNEPHOS-RUTHENIUM-COMPLEX-25498359.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7078928/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7078928/
https://www.sigmaaldrich.com/SG/en/product/aldrich/696064
https://pmc.ncbi.nlm.nih.gov/articles/PMC10666285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10666285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4648437/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4648437/
https://www.researchgate.net/publication/229173283_31P_and_13C_NMR_studies_on_metal_complexes_of_phosphorus-donors_Recognizing_surprises
https://schreinerlabrmc.org/x-ray-structures/
https://www.researchgate.net/publication/299375532_Electronically_Deficient_RaxSS-F12-C3-TunePhos_and_Its_Applications_in_Asymmetric_14-Addition_Reactions
https://pubs.acs.org/doi/10.1021/ol990929s
https://www.benchchem.com/product/b3068422/docs#application-note-protocol-synthesis-and-application-of-r-c3-tunephos-metal-complexes
https://www.benchchem.com/product/b3068422/docs#application-note-protocol-synthesis-and-application-of-r-c3-tunephos-metal-complexes
https://www.benchchem.com/product/b3068422/docs#application-note-protocol-synthesis-and-application-of-r-c3-tunephos-metal-complexes
https://www.benchchem.com/product/b3068422/docs#application-note-protocol-synthesis-and-application-of-r-c3-tunephos-metal-complexes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3068422?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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